Cas no 1421477-47-5 (2-ethoxy-N-3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propylacetamide)

• Product Name: 2-ethoxy-N-3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propylacetamide
• CAS No: 1421477-47-5
• MF: C₁₆H₂₂FN₃O₃
• MW: 323.362587451935
• CID: 5925049
• PubChem ID: 71784642
• Update Time: 2025-11-07

2-ethoxy-N-3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propylacetamide
• AKOS024532014
• 2-ethoxy-N-(3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propyl)acetamide
• 1421477-47-5
• VU0531982-1
• 2-ETHOXY-N-[3-(3-FLUOROPHENYL)-2-(2-OXOIMIDAZOLIDIN-1-YL)PROPYL]ACETAMIDE
• F6104-0083

• Inchi： 1S/C16H22FN3O3/c1-2-23-11-15(21)19-10-14(20-7-6-18-16(20)22)9-12-4-3-5-13(17)8-12/h3-5,8,14H,2,6-7,9-11H2,1H3,(H,18,22)(H,19,21)
• InChI Key： GRZSKNKWIFWAKW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CC(CNC(COCC)=O)N1C(NCC1)=O

Computed Properties

• Exact Mass: 323.16451973g/mol
• Monoisotopic Mass: 323.16451973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 2-ethoxy-N-3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propylacetamide

Research Brief on 2-ethoxy-N-3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propylacetamide (CAS: 1421477-47-5)

In recent years, the compound 2-ethoxy-N-3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propylacetamide (CAS: 1421477-47-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of neurological and metabolic disorders. The presence of both fluorophenyl and imidazolidinone moieties suggests its potential as a modulator of specific biological pathways, making it a promising candidate for drug development.

Recent studies have focused on elucidating the pharmacological properties of this compound. One key area of investigation has been its interaction with neurotransmitter receptors, particularly those involved in the regulation of pain and mood. Preliminary in vitro and in vivo studies indicate that 2-ethoxy-N-3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propylacetamide exhibits selective binding affinity for certain receptor subtypes, which could explain its observed effects in animal models of neuropathic pain and depression. These findings are supported by molecular docking simulations that highlight the compound's ability to fit into the binding pockets of target proteins with high precision.

Another significant aspect of the research involves the compound's metabolic stability and pharmacokinetic profile. Early-stage clinical trials have demonstrated that 2-ethoxy-N-3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propylacetamide has favorable absorption and distribution characteristics, with a half-life that supports once-daily dosing. However, challenges remain in optimizing its bioavailability, as the compound's solubility in aqueous media is limited. Researchers are exploring various formulation strategies, including the use of prodrugs and nanoparticle-based delivery systems, to overcome this hurdle.

The synthetic pathway for 2-ethoxy-N-3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propylacetamide has also been a topic of interest. Recent advancements in green chemistry have led to more efficient and environmentally friendly methods for its production. For instance, catalytic asymmetric synthesis techniques have been employed to achieve high enantiomeric purity, which is critical for ensuring the compound's pharmacological efficacy and safety. These innovations not only reduce the environmental impact of large-scale synthesis but also lower production costs, making the compound more accessible for further research and development.

In conclusion, 2-ethoxy-N-3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propylacetamide (CAS: 1421477-47-5) represents a promising candidate for therapeutic applications, particularly in the treatment of neurological disorders. Its unique chemical structure, combined with its selective receptor binding and favorable pharmacokinetic properties, positions it as a valuable subject for ongoing and future research. However, further studies are needed to fully understand its mechanism of action, optimize its formulation, and assess its long-term safety and efficacy in human patients.